Cas no 898789-91-8 ( )

• Product Name: &nbsp
• CAS No: 898789-91-8
• MF: C₁₆H₁₄ClFO
• MW: 276.733167171478
• CID: 994363
• PubChem ID: 24725646
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-3-(2-methylphenyl)propan-1-one
• 4'-CHLORO-2'-FLUORO-3-(2-METHYLPHENYL)PROPIOPHENONE
• 898789-91-8
• DTXSID50644039
• AKOS016020963
• MFCD03842999
• 1-(4-Chloro-2-fluorophenyl)-3-(2-methylphenyl)-1-propanone
•  

• MDL： MFCD03842999
• Inchi： 1S/C16H14ClFO/c1-11-4-2-3-5-12(11)6-9-16(19)14-8-7-13(17)10-15(14)18/h2-5,7-8,10H,6,9H2,1H3
• InChI Key： LLPWLLUIMACHQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 276.07200
• Monoisotopic Mass: 276.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 404.9°C at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.565
• PSA: 17.07000
• LogP: 4.60300